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Compound of Interest

Compound Name: PP-55

Cat. No.: B114666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

PP-55, a grade of polypropylene. Polypropylene is a thermoplastic polymer widely used in

laboratory settings for items such as containers, disposable labware, and packaging. While

generally considered non-hazardous, adherence to proper disposal protocols is crucial for

maintaining a safe and environmentally responsible laboratory environment.

Chemical and Physical Properties of Polypropylene
(PP)
Understanding the properties of polypropylene is the first step in ensuring its safe handling and

disposal.
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Property Value Citation(s)

Chemical Formula (C₃H₆)n [1]

Appearance White-colored rugged solid [1]

Density 0.89 - 0.92 g/cm³ [1][2]

Melting Point 130 - 171 °C [2]

Water Absorption Low (<0.01%) [2][3]

Chemical Resistance

High resistance to acids,

alkalis, and many organic

solvents.

[1][3][4]

Susceptibility

Attacked by oxidizing acids,

chlorinated hydrocarbons, and

aromatics.

[3]

Immediate Safety and Handling Considerations
Under normal conditions of use, solid polypropylene is not considered a hazardous material.[5]

However, certain situations require specific safety measures:

Molten Polypropylene: Contact with molten polypropylene will cause severe thermal burns. If

skin contact occurs, cool the affected area rapidly with cold water and seek immediate

medical attention. Do not attempt to remove the solidified polymer from the skin.[5][6]

Thermal Decomposition: When heated to decomposition, polypropylene can emit irritating

gases and fumes, including carbon monoxide and carbon dioxide.[5][7] Ensure adequate

ventilation when heating or processing polypropylene.

Dust Generation: Mechanical processes such as grinding or cutting can generate

polypropylene dust. While considered a "nuisance dust," high concentrations may cause

slight mechanical irritation to the eyes and respiratory tract.[8] Use appropriate personal

protective equipment (PPE), such as safety glasses and dust masks, in such scenarios.
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Standard Disposal Procedures: A Step-by-Step
Guide
The preferred and most environmentally responsible method for disposing of PP-55 is through

recycling. Landfilling should be considered a last resort.

Step 1: Segregation and Collection
Proper segregation is the foundation of an effective recycling program.

Identify PP-55 Waste: Polypropylene products are typically identified by the resin

identification code number 5 within a chasing arrows symbol.

Designated Collection Bins: Establish clearly labeled collection bins specifically for PP-55
and other polypropylene waste. These bins should be separate from general waste and other

recyclable materials to prevent contamination.

Rinsing and Cleaning: To the extent possible, rinse containers to remove any residual

chemical or biological material. This is critical for ensuring the quality of the recycled material

and the safety of waste handlers.

Step 2: On-Site Storage
Storage Location: Store collected PP-55 waste in a designated, well-ventilated area away

from incompatible materials, direct sunlight, and sources of heat or ignition.[5][8]

Container Integrity: Ensure that storage containers are in good condition and not overfilled to

prevent spills.

Step 3: Off-Site Disposal and Recycling
Engage a Certified Waste Management Partner: Contract with a licensed waste

management company that specializes in plastic recycling. They will have the expertise and

facilities to handle the material appropriately.

Transportation: The waste management partner will transport the collected PP-55 to a

materials recovery facility (MRF).
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Recycling Process: At the MRF, the polypropylene will undergo a multi-step recycling

process:

Sorting: Further separation from other plastics and contaminants.[9]

Cleaning: Thorough washing to remove any remaining impurities.[9]

Shredding: The cleaned polypropylene is shredded into small flakes or regrind.[9]

Melting and Reforming: The shredded material is melted down and extruded into pellets,

which can then be used to manufacture new products.[10][11]

Experimental Workflow for PP-55 Disposal
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Caption: Workflow for the proper disposal and recycling of PP-55 from the laboratory to the

creation of new products.
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Caption: Decision-making process for the appropriate disposal route of PP-55 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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